N-[4-chloro-3-[(4-chlorophenyl)sulfamoyl]phenyl]-4-propan-2-yloxybenzamide

• Molecular Formula: C22H20Cl2N2O4S
• Molecular Weight: 479.4 g/mol
• IUPAC Name: N-[4-chloro-3-[(4-chlorophenyl)sulfamoyl]phenyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C22H20Cl2N2O4S/c1-14(2)30-19-10-3-15(4-11-19)22(27)25-18-9-12-20(24)21(13-18)31(28,29)26-17-7-5-16(23)6-8-17/h3-14,26H,1-2H3,(H,25,27)
• InChI Key: DMAHLYYAJHRJTF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)Cl)S(=O)(=O)NC3=CC=C(C=C3)Cl

Description

N-[4-chloro-3-[(4-chlorophenyl)sulfamoyl]phenyl]-4-propan-2-yloxybenzamide is a member of benzamides.

Scientific Research Applications

Environmental Monitoring and Public Health

• Chemical Exposure Monitoring: Studies have focused on monitoring the urinary excretion of non-persistent industrial chemicals like phthalates, bisphenol A (BPA), triclosan (TCS), and parabens due to their suspected involvement in human reproductive disorders. For instance, a Danish study analyzed the excretion of various parabens and phenols in urine samples collected over six years from different cohorts. The study provided valuable data on the exposure levels of these chemicals in the general population, indicating nearly universal exposure to common phthalates, BPA, TCS, and parabens (Frederiksen et al., 2014).

Health Risks and Safety Assessments

• Risk Assessment for Insurance Applicants: Research has been conducted to assess the risk of insurance applicants who use oral hypoglycemics. For instance, an immunoassay was developed to detect the use of glyburide, a second-generation oral hypoglycemic, helping in determining the prevalence of drug use and assisting in risk assessment (Niedbala et al., 1991).